2-cyano-N-(3-methoxyphenyl)-3-(2-morpholin-4-ylquinolin-3-yl)prop-2-enamide

• IUPAC Name: 2-cyano-N-(3-methoxyphenyl)-3-(2-morpholin-4-ylquinolin-3-yl)prop-2-enamide
• InChI: InChI=1S/C24H22N4O3/c1-30-21-7-4-6-20(15-21)26-24(29)19(16-25)14-18-13-17-5-2-3-8-22(17)27-23(18)28-9-11-31-12-10-28/h2-8,13-15H,9-12H2,1H3,(H,26,29)
• InChI Key: YWUXGXIYKSEBTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=CC2=CC3=CC=CC=C3N=C2N4CCOCC4)C#N
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

2-cyano-N-(3-methoxyphenyl)-3-(2-morpholin-4-ylquinolin-3-yl)prop-2-enamide, also known as Cmpd 1, is a synthetic compound that has been studied extensively for its potential use in cancer treatment. This compound has been shown to have promising anti-cancer properties, and its mechanism of action has been the subject of much research in recent years.

Scientific Research Applications

Synthesis and Chemical Properties

The asymmetric synthesis of related alkaloids and chemical entities involves complex reactions, including the conjugate addition and intramolecular Buchwald-Hartwig coupling to form the core structures, showcasing the chemical versatility and potential of such compounds (Davies et al., 2018). The study on 3-aryl-2-cyano acrylamide derivatives reveals the impact of stacking modes on optical properties, hinting at applications in materials science and photonics (Qing‐bao Song et al., 2015).

Mechanofluorochromic Properties

Research has shown that certain derivatives exhibit distinct optical properties due to their specific stacking modes, which can be altered by physical manipulation such as grinding. This property is significant for developing new materials with potential applications in sensors and display technologies (Qing‐bao Song et al., 2015).

Medicinal Chemistry Applications

While focusing on excluding drug use, dosage, and side effects, the synthesis and evaluation of related compounds have demonstrated their potential in various therapeutic areas. For instance, derivatives have been explored for their influence on blood coagulation, indicating potential medical applications (E. S. Limanskii et al., 2009).

Advanced Material Applications

Studies have also delved into the synthesis of polymides and other materials from related compounds, highlighting the broader applicability in creating high-performance, durable materials for various industrial applications (Y. Imai et al., 1984).